Cas no 2369-89-3 (2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine)

2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine is a heterocyclic organic compound featuring a pyrazolopyrimidine core with methyl substituents at the 2- and 5-positions and an amine group at the 7-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for biologically active molecules. Its rigid fused-ring system enhances stability, while the amine functionality allows for further derivatization, making it valuable in medicinal chemistry for drug discovery. The compound's well-defined synthetic pathway and high purity make it suitable for research and development purposes, offering a reliable intermediate for the synthesis of more complex target molecules.

2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine structure

2369-89-3 structure

Product Name:2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine

CAS No:2369-89-3

MF:C₈H₁₀N₄

MW:162.19180059433

MDL:MFCD00995337

CID:1073158

PubChem ID:2768096

Update Time:2025-06-07

2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

- 2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine
- 1,3-dimethyl-1H-pyrazole
- 1,3-dimethyl-1H-pyrazole(SALTDATA: FREE)
- 1,3-Dimethylpyrazol
- 2,5-dimethyl-7-aminopyrazolo[2,3-a]pyrimidine radical
- 2,5-Dimethyl-7-amino-pyrazolo< 1,5-a> pyrimidin
- 2,5-DiMethylpyrazole
- 2,5-Dimethyl-pyrazolo[1,5-a]pyrimidin-7-ylamin
- 2.5-Dimethyl-7-amino-pyrazolo-< 1.5-a> pyrimidin
- 7-amino-2,5-dimethylpyrazolo[1,5-a]pyrimidine
- 7-amino-2,5-dimethyl-pyrazolo[1,5-a]pyrimidine
- D74147
- 2369-89-3
- AKOS000297038
- STK191748
- Pyrazolo[1,5-a]pyrimidin-7-amine, 2,5-dimethyl-
- MFCD00995337
- SCHEMBL10388599
- 11R-0075
- ALBB-016219
- CS-0080353
- Oprea1_090229
- EU-0082064
- 2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine
- MDL： MFCD00995337
- Inchi： 1S/C8H10N4/c1-5-3-7(9)12-8(10-5)4-6(2)11-12/h3-4H,9H2,1-2H3
- InChI Key： PTDZZLRAEVFJCM-UHFFFAOYSA-N
- SMILES： N12C(=CC(C)=NC1=CC(C)=N2)N

Computed Properties

Exact Mass: 162.0907
Monoisotopic Mass: 162.090546336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 56.2Å²

Experimental Properties

PSA: 56.21

2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine Security Information

HazardClass：IRRITANT

2,5-Dimethylpyrazolo1,5-apyrimidin-7-amine Pricemore >>

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Chemenu	CM268641-1g	2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine	2369-89-3	95+%	1g	$303	2021-08-18
Chemenu	CM268641-5g	2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine	2369-89-3	95+%	5g	$923	2021-08-18
TRC	D447838-50mg	2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine	2369-89-3		50mg	$ 50.00	2022-06-02
TRC	D447838-100mg	2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine	2369-89-3		100mg	$ 65.00	2022-06-02
TRC	D447838-500mg	2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine	2369-89-3		500mg	$ 135.00	2022-06-02
Matrix Scientific	065452-500mg	2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine	2369-89-3		500mg	$394.00	2023-09-06
Apollo Scientific	OR32245-1g	2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-amine	2369-89-3	95%	1g	£294.00	2025-02-20
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